Cas no 1516279-49-4 (methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine)

• Product Name: methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine
• CAS No: 1516279-49-4
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6275341
• PubChem ID: 82603035
• Update Time: 2025-06-28

methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine
• 1516279-49-4
• EN300-30944626
• methyl(2-{5-methylimidazo[1,2-a]pyridin-2-yl}ethyl)amine

• Inchi： 1S/C11H15N3/c1-9-4-3-5-11-13-10(6-7-12-2)8-14(9)11/h3-5,8,12H,6-7H2,1-2H3
• InChI Key： YNOMSALMSNODEZ-UHFFFAOYSA-N
• SMILES： N12C(C)=CC=CC1=NC(=C2)CCNC

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine

Recent Advances in the Study of Methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine (CAS: 1516279-49-4)

The compound methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine (CAS: 1516279-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its imidazopyridine core and amine functional group, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and oncology. Recent studies have focused on its synthesis, pharmacokinetics, and mechanism of action, providing valuable insights into its potential as a drug candidate.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain kinase enzymes, which are critical in signal transduction pathways associated with cancer progression. In vitro and in vivo studies have demonstrated its efficacy in reducing tumor growth and metastasis in preclinical models. The compound's unique chemical structure allows for high binding affinity to target proteins while maintaining favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability.

Another area of interest is the compound's potential application in treating inflammatory diseases. Recent studies have shown that methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine can modulate the activity of key inflammatory mediators, such as cytokines and chemokines, suggesting its utility in conditions like rheumatoid arthritis and inflammatory bowel disease. Researchers have also explored its safety profile, with preliminary toxicology studies indicating a favorable therapeutic window.

In addition to its therapeutic potential, recent advancements in the synthetic routes for methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine have been reported. Novel catalytic methods have been developed to improve yield and purity, making large-scale production more feasible for clinical trials. These synthetic improvements are crucial for advancing the compound from the laboratory to the clinic.

Looking ahead, ongoing research aims to further elucidate the compound's mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of methyl(2-{5-methylimidazo1,2-apyridin-2-yl}ethyl)amine as a viable therapeutic agent. With its promising preclinical data and versatile applications, this compound represents a significant advancement in the field of medicinal chemistry.